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Naringenin-d4: Overview & Handling

Basic Properties

Property Specification

CAS Number 1192260-78-8 [1] [2] [3]

Molecular Formula C₁₅H₈D₄O₅ [1] [3]

Molecular Weight 276.28 g/mol [1] [3]

Appearance White to off-white solid [1] [2]

Purity ≥95% to ≥98% [2] [3]

Storage (Powder) -20°C for 3 years / 4°C for 2 years [1] [2]

Storage (Solution) -80°C for 6 months / -20°C for 1 month [1] [2]

Application Internal standard for NMR, GC-MS, or LC-MS quantitative analysis [1]
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Naringenin-d4 has moderate solubility, primarily in DMSO [1] [2]. The following table summarizes key

information for preparing stock solutions.

Aspect Details / Protocol

Primary Solvent DMSO [1]

Typical Stock Concentration 10-50 mM in DMSO [1]

| Sample Preparation | 1. Weigh the required mass of Naringenin-d4 powder. 2. Transfer to a volumetric

flask or vial. 3. Add DMSO to desired volume. 4. Sonicate to dissolve completely [1]. | | Aliquot Advice |

Aliquot stock solution to avoid repeated freeze-thaw cycles [1]. |

Sample Preparation & Analysis Protocols

Protocol 1: Sample Preparation for Bioanalysis (Plasma) using Protein Precipitation

This is a common method for cleaning up biological samples like plasma or serum prior to LC-MS analysis

[4]. The workflow involves removing proteins that can interfere with the analysis.
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Plasma Sample
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Vortex & Centrifuge
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Inject into LC-MS/MS
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Protocol 2: Using Naringenin-d4 as an Internal Standard in LC-MS/MS

This protocol is adapted from a published pharmacokinetic study where Naringenin-d4 was used as an

internal standard to quantify its parent compound, Naringenin [5].

Internal Standard Solution: Prepare a working solution of Naringenin-d4 in methanol or a

compatible solvent at a suitable concentration (e.g., 100 ng/mL) [5].
Sample Processing: Add a fixed volume (e.g., 50 µL) of the Naringenin-d4 working solution to each

100 µL aliquot of biological sample (plasma, urine, etc.) or calibration standard [5].
Extraction: Proceed with your chosen sample preparation method, such as protein precipitation
(as in Protocol 1) or solid-phase extraction (SPE) [5] [4].

For SPE, C18 cartridges are often used. The general steps include conditioning the cartridge,

loading the sample, washing away impurities, and eluting the analytes [4].
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LC-MS/MS Analysis:

Chromatography: Use a C18 reversed-phase column. The mobile phase is typically a mixture
of water and acetonitrile, both modified with 0.1% formic acid, under a gradient elution program

[5].
Mass Spectrometry: Operate the mass spectrometer in negative ion, multiple reaction

monitoring (MRM) mode. The specific MRM transitions for Naringenin and Naringenin-d4
should be optimized on the instrument [5].

Critical Considerations for Method Development

When developing and validating an analytical method using Naringenin-d4, pay close attention to the

following:

Matrix Effects: The sample matrix can suppress or enhance the analyte's signal in the mass

spectrometer [6]. Using a stable isotope-labeled internal standard like Naringenin-d4 corrects for
these effects, as it co-elutes with the analyte and experiences nearly identical ionization suppression

[5].
Sample Cleanup: The choice of sample preparation (e.g., protein precipitation vs. SPE) depends on

your required sensitivity and the complexity of your matrix. SPE provides a cleaner extract and better
sensitivity but is more complex [4].

Method Validation: Any bioanalytical method must be rigorously validated for parameters like
accuracy, precision, selectivity, and stability according to regulatory guidelines before use in formal

studies [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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